N-(4-(diethylamino)-2-methylphenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: N-[4-(diethylamino)-2-methylphenyl]-1-methyl-6-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C17H22N4O2/c1-5-21(6-2)13-7-8-14(12(3)11-13)18-17(23)15-9-10-16(22)20(4)19-15/h7-11H,5-6H2,1-4H3,(H,18,23)
• InChI Key: ZFRPCRQVYUIZIJ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC(=C(C=C1)NC(=O)C2=NN(C(=O)C=C2)C)C
• Molecular Formula: C17H22N4O2
• Molecular Weight: 314.4 g/mol

Description

N-(4-(diethylamino)-2-methylphenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C17H22N4O2 and its molecular weight is 314.389. The purity is usually 95%.
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Scientific Research Applications

Microwave Irradiation in Synthesis

A study by Abdalha et al. (2011) utilized microwave irradiation to synthesize tetrahydrobenzo[b]thiophene and tetrahydrobenzothienopyrimidine derivatives, highlighting the efficiency of microwave-assisted synthesis in creating complex organic compounds. This method could potentially apply to the synthesis of N-(4-(diethylamino)-2-methylphenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide and similar molecules, offering a rapid and efficient synthetic route (Abdalha, El-Regal, El-Kassaby, & Ali, 2011).

Diverse Reactivity and Synthesis

The work by Hassan, Hafez, & Osman (2014) on synthesizing 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives illustrates the diverse reactivity of amines and hydrazine hydrate with nitrile and methylthio acrylamide precursors. This reactivity could be relevant for designing synthetic pathways involving this compound (Hassan, Hafez, & Osman, 2014).

Biological Activities

Antitumor Activities

The synthesis and evaluation of novel N-[4-(2-fluorophenoxy)pyridin-2-yl]cyclopropanecarboxamide derivatives by Liu et al. (2020) for their c-Met kinase inhibitory activities highlight the potential of structurally complex carboxamides in cancer therapy. Although the focus is on a different core structure, the research underscores the broader relevance of carboxamide derivatives like this compound in antitumor research (Liu et al., 2020).

Herbicidal Activities

The synthesis and herbicidal activities study by Xu et al. (2008) on 3-N-substituted amino-6-methyl-4-(3-trifluoromethylphenyl)pyridazine derivatives demonstrates the potential agricultural applications of complex pyridazine derivatives. This suggests that compounds like this compound could also find applications in developing new agrochemicals (Xu et al., 2008).